Cas no 1261861-78-2 (6,2',3',4',5',6'-Hexafluorobiphenyl-2-methanol)

• Product Name: 6,2',3',4',5',6'-Hexafluorobiphenyl-2-methanol
• CAS No: 1261861-78-2
• MF: C₁₃H₆F₆O
• MW: 292.176564693451
• CID: 4997358
• Update Time: 2025-06-12

6,2',3',4',5',6'-Hexafluorobiphenyl-2-methanol Chemical and Physical Properties

Names and Identifiers

• 6,2',3',4',5',6'-Hexafluorobiphenyl-2-methanol

• Inchi： 1S/C13H6F6O/c14-6-3-1-2-5(4-20)7(6)8-9(15)11(17)13(19)12(18)10(8)16/h1-3,20H,4H2
• InChI Key： HZDJFWJUUMZJFO-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(CO)=C1C1C(=C(C(=C(C=1F)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 314
• XLogP3: 3.3
• Topological Polar Surface Area: 20.2

Additional information on 6,2',3',4',5',6'-Hexafluorobiphenyl-2-methanol

Recent Advances in the Study of 6,2',3',4',5',6'-Hexafluorobiphenyl-2-methanol (CAS: 1261861-78-2)

In recent years, the compound 6,2',3',4',5',6'-Hexafluorobiphenyl-2-methanol (CAS: 1261861-78-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This fluorinated biphenyl derivative has shown promising potential in various applications, including drug development, material science, and chemical synthesis. The unique structural features of this compound, characterized by its hexafluorinated biphenyl core and hydroxymethyl functional group, make it a valuable building block for designing novel bioactive molecules and advanced materials.

Recent studies have focused on elucidating the synthetic pathways, physicochemical properties, and biological activities of 6,2',3',4',5',6'-Hexafluorobiphenyl-2-methanol. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility as a key intermediate in the synthesis of potent enzyme inhibitors targeting inflammatory pathways. The compound's high lipophilicity, attributed to the hexafluorinated aromatic rings, enhances its membrane permeability, making it an attractive candidate for drug delivery applications.

Another significant development involves the use of 6,2',3',4',5',6'-Hexafluorobiphenyl-2-methanol in the design of liquid crystal materials. Research conducted by a team at the University of Tokyo (2024) revealed that the compound's rigid biphenyl core and fluorinated substituents contribute to the formation of stable mesophases with unique optical properties. These findings open new avenues for the development of advanced display technologies and optoelectronic devices.

In the context of chemical synthesis, 6,2',3',4',5',6'-Hexafluorobiphenyl-2-methanol has been employed as a versatile precursor for the preparation of complex fluorinated architectures. A recent publication in Organic Letters (2023) highlighted its role in palladium-catalyzed cross-coupling reactions, enabling the efficient construction of polyfluorinated biaryl systems. The study also provided insights into the compound's reactivity and stability under various reaction conditions.

From a pharmacological perspective, preliminary in vitro studies have indicated that 6,2',3',4',5',6'-Hexafluorobiphenyl-2-methanol exhibits moderate inhibitory activity against certain cytochrome P450 enzymes. While further investigations are needed to fully understand its metabolic profile and potential toxicity, these findings underscore the importance of careful evaluation when considering this compound for therapeutic applications.

In conclusion, 6,2',3',4',5',6'-Hexafluorobiphenyl-2-methanol (CAS: 1261861-78-2) represents a multifaceted compound with diverse applications in chemical biology and pharmaceutical research. Ongoing studies continue to uncover its potential, paving the way for innovative solutions in drug discovery, materials science, and synthetic chemistry. Future research directions may include exploring its use in targeted drug delivery systems, investigating its interactions with biological targets, and optimizing its synthetic accessibility for large-scale production.